Cas no 26761-25-1 (2-Oxepanone,polymer with 1,1'-methylenebis[4-isocyanatobenzene])

• Product Name: 2-Oxepanone,polymer with 1,1'-methylenebis[4-isocyanatobenzene]
• CAS No: 26761-25-1
• MF: C₂₁H₂₀N₂O₄
• MW: 364.394505500793
• CID: 284481
• PubChem ID: 168598
• Update Time: 2025-04-19

2-Oxepanone,polymer with 1,1'-methylenebis[4-isocyanatobenzene] Chemical and Physical Properties

Names and Identifiers

• 2-Oxepanone,polymer with 1,1'-methylenebis[4-isocyanatobenzene]
• 1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene,oxepan-2-one
• Polycaprolactone, methylenebis(4-phenylisocyanate) polymer
• DTXSID50949576
• 26761-25-1
• Oxepan-2-one--1,1'-methylenebis(4-isocyanatobenzene) (1/1)

• Inchi： 1S/C15H10N2O2.C6H10O2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19;7-6-4-2-1-3-5-8-6/h1-8H,9H2;1-5H2
• InChI Key： XUTVEVNXUSBWIN-UHFFFAOYSA-N
• SMILES： O1C(CCCCC1)=O.O=C=NC1C=CC(=CC=1)CC1C=CC(=CC=1)N=C=O

Computed Properties

• Exact Mass: 364.142
• Monoisotopic Mass: 364.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Boiling Point: 373.4ºC at 760 mmHg
• Flash Point: 154ºC
• LogP: 4.31560